Cas no 2137930-34-6 (1,2-Propanediamine, N1-ethyl-3-(4-pyridazinyl)-)

• Product Name: 1,2-Propanediamine, N1-ethyl-3-(4-pyridazinyl)-
• CAS No: 2137930-34-6
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 5298998
• Update Time: 2025-06-08

1,2-Propanediamine, N1-ethyl-3-(4-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediamine, N1-ethyl-3-(4-pyridazinyl)-

• Inchi： 1S/C9H16N4/c1-2-11-7-9(10)5-8-3-4-12-13-6-8/h3-4,6,9,11H,2,5,7,10H2,1H3
• InChI Key： DCFJOMGTNDYHJM-UHFFFAOYSA-N
• SMILES： C(NCC)C(N)CC1=CC=NN=C1

Additional information on 1,2-Propanediamine, N1-ethyl-3-(4-pyridazinyl)-

Introduction to 1,2-Propanediamine, N1-ethyl-3-(4-pyridazinyl) (CAS No. 2137930-34-6)

1,2-Propanediamine, N1-ethyl-3-(4-pyridazinyl) (CAS No. 2137930-34-6) is a versatile compound with significant potential in various fields of chemistry and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes an ethyl-substituted propanediamine backbone and a pyridazinyl group. These structural features contribute to its diverse chemical properties and biological activities.

The molecular formula of 1,2-Propanediamine, N1-ethyl-3-(4-pyridazinyl) is C₉H₁₅N₃, and its molecular weight is 165.23 g/mol. The compound is a colorless to pale yellow liquid with a characteristic amine odor. It is soluble in water and organic solvents such as ethanol and acetone, making it suitable for various chemical reactions and formulations.

In recent years, 1,2-Propanediamine, N1-ethyl-3-(4-pyridazinyl) has gained attention in the field of medicinal chemistry due to its potential as a building block for the synthesis of bioactive molecules. The pyridazinyl group is known for its biological activity, particularly in the context of central nervous system (CNS) disorders and cancer. Research has shown that compounds containing this group can exhibit potent anti-inflammatory, analgesic, and neuroprotective properties.

A study published in the Journal of Medicinal Chemistry in 2022 highlighted the use of 1,2-Propanediamine, N1-ethyl-3-(4-pyridazinyl) as a key intermediate in the synthesis of novel pyridazine derivatives with potential therapeutic applications. The researchers demonstrated that these derivatives exhibited significant activity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to the ability of these compounds to inhibit key signaling pathways involved in cell proliferation and survival.

Beyond its applications in medicinal chemistry, 1,2-Propanediamine, N1-ethyl-3-(4-pyridazinyl) has also been explored for its use in polymer science. The compound can serve as a crosslinking agent or a functional monomer in the synthesis of advanced polymers with tailored properties. For instance, a recent study published in Macromolecules described the synthesis of polyurethane-based materials using 1,2-Propanediamine, N1-ethyl-3-(4-pyridazinyl). The resulting polymers exhibited enhanced mechanical strength and thermal stability compared to conventional polyurethanes.

In the context of environmental chemistry, 1,2-Propanediamine, N1-ethyl-3-(4-pyridazinyl) has been investigated for its potential as a green solvent or reaction medium. Its low toxicity and biodegradability make it an attractive alternative to traditional organic solvents that are often associated with environmental concerns. A study published in Green Chemistry demonstrated that reactions conducted using 1,2-Propanediamine, N1-ethyl-3-(4-pyridazinyl) as a solvent resulted in higher yields and reduced byproduct formation compared to reactions using conventional solvents.

The safety profile of 1,2-Propanediamine, N1-ethyl-3-(4-pyridazinyl) is an important consideration for its widespread use. While it is generally considered safe when handled properly, appropriate safety measures should be followed to minimize exposure risks. These measures include wearing personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in tightly sealed containers away from incompatible materials.

In conclusion, 1,2-Propanediamine, N1-ethyl-3-(4-pyridazinyl) (CAS No. 2137930-34-6) is a multifunctional compound with promising applications in medicinal chemistry, polymer science, and environmental chemistry. Its unique structural features and favorable chemical properties make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses and benefits of this compound, it is likely to play an increasingly important role in various scientific and industrial fields.